![molecular formula C10H9F3O B6257053 1-[5-methyl-2-(trifluoromethyl)phenyl]ethan-1-one CAS No. 1822657-03-3](/img/no-structure.png)
1-[5-methyl-2-(trifluoromethyl)phenyl]ethan-1-one
Overview
Description
1-[5-methyl-2-(trifluoromethyl)phenyl]ethan-1-one, also known as 1-methyl-2-(trifluoromethyl)phenylethanone, is a synthetic compound that has been used for a variety of scientific research applications. It is a colorless liquid with a boiling point of 108-109 °C and a melting point of -83 °C. It is soluble in both organic solvents and water.
Mechanism of Action
1-[5-methyl-2-(trifluoromethyl)phenyl]ethan-1-one is a synthetic compound that is used in a variety of scientific research applications. It functions as a reagent in the synthesis of organic compounds and as a solvent for the extraction of organic compounds from aqueous solutions. Additionally, it is used as a catalyst in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and dyes.
Biochemical and Physiological Effects
1-[5-methyl-2-(trifluoromethyl)phenyl]ethan-1-one is a synthetic compound that is used in a variety of scientific research applications. It has been found to be non-toxic and non-irritating to the skin, eyes, and respiratory system. Additionally, it has been found to have no adverse effects on the environment when used in laboratory experiments.
Advantages and Limitations for Lab Experiments
1-[5-methyl-2-(trifluoromethyl)phenyl]ethan-1-one is a synthetic compound that is used in a variety of scientific research applications. It has the advantage of being non-toxic and non-irritating, making it safe for use in laboratory experiments. Additionally, it is soluble in both organic solvents and water, making it easy to use in a variety of laboratory experiments. However, it has a low boiling point, making it difficult to use in high-temperature experiments.
Future Directions
1-[5-methyl-2-(trifluoromethyl)phenyl]ethan-1-one is a synthetic compound that is used in a variety of scientific research applications. In the future, it could be used as a reagent in the synthesis of a variety of organic compounds. Additionally, it could be used as a solvent for the extraction of organic compounds from aqueous solutions. It could also be used as a catalyst in the synthesis of pharmaceuticals, pesticides, and dyes. Furthermore, it could be used in the synthesis of a variety of other compounds, such as agrochemicals, dyes, and fragrances. Finally, it could be used in the development of new materials, such as polymers, plastics, and fabrics.
Synthesis Methods
1-[5-methyl-2-(trifluoromethyl)phenyl]ethan-1-one can be synthesized using a variety of methods. The most common method is the condensation reaction of 2-trifluoromethyl-5-methylphenol with ethyl acetoacetate in the presence of sodium hydroxide. This reaction produces a colorless liquid with a melting point of -83 °C and a boiling point of 108-109 °C.
Scientific Research Applications
1-[5-methyl-2-(trifluoromethyl)phenyl]ethan-1-one has been used for a variety of scientific research applications. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and dyes. It has also been used as a solvent for the extraction of organic compounds from aqueous solutions. Additionally, it has been used as a reagent in the synthesis of a variety of organic compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[5-methyl-2-(trifluoromethyl)phenyl]ethan-1-one involves the introduction of a methyl group and a trifluoromethyl group onto a phenyl ring, followed by the addition of an ethanone group to the resulting compound.", "Starting Materials": [ "Benzene", "Methylmagnesium bromide", "Trifluoromethyl iodide", "Acetone" ], "Reaction": [ "Benzene is first treated with methylmagnesium bromide in the presence of a catalyst to form 5-methylphenylmagnesium bromide.", "Trifluoromethyl iodide is then added to the reaction mixture to form 5-methyl-2-(trifluoromethyl)phenylmagnesium bromide.", "The resulting compound is then treated with acetone to form 1-[5-methyl-2-(trifluoromethyl)phenyl]ethan-1-one." ] } | |
CAS RN |
1822657-03-3 |
Product Name |
1-[5-methyl-2-(trifluoromethyl)phenyl]ethan-1-one |
Molecular Formula |
C10H9F3O |
Molecular Weight |
202.2 |
Purity |
95 |
Origin of Product |
United States |
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